Cas no 2228392-81-0 (2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228392-81-0
• MF: C₈H₁₃FN₂O₂S
• MW: 220.264424085617
• CID: 6508605
• PubChem ID: 165871080
• Update Time: 2025-06-23

2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• EN300-1987231
• 2228392-81-0

• Inchi： 1S/C8H13FN2O2S/c1-6-8(4-5-14(9,12)13)7(2)11(3)10-6/h4-5H2,1-3H3
• InChI Key： LSLALNWNMJDCQL-UHFFFAOYSA-N
• SMILES： S(CCC1C(C)=NN(C)C=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 220.06817700g/mol
• Monoisotopic Mass: 220.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride (CAS No. 2228392-81-0)

The compound 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride (CAS No. 2228392-81-0) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research. Its unique structure, featuring a trimethylpyrazole moiety linked to a sulfonyl fluoride group, makes it a valuable intermediate in organic synthesis and medicinal chemistry. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "sulfonyl fluoride reactivity" and "pyrazole derivatives in drug discovery."

One of the most intriguing aspects of 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride is its role in click chemistry and bioconjugation. The sulfonyl fluoride group is highly reactive toward nucleophiles, enabling selective modifications of proteins and other biomolecules. This property aligns with the growing demand for covalent inhibitors in pharmaceutical research, a topic frequently searched in academic and industrial circles. Researchers are particularly interested in how this compound compares to other sulfur-based electrophiles in terms of stability and selectivity.

From a synthetic perspective, the trimethylpyrazole component of this molecule contributes to its lipophilicity, which is critical for optimizing drug-like properties. Recent studies highlight the importance of heterocyclic scaffolds in designing kinase inhibitors and GPCR modulators, making 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride a compound of interest for medicinal chemists. Its CAS No. 2228392-81-0 is often referenced in patents and publications exploring fragment-based drug design.

In addition to its pharmaceutical applications, this compound is also relevant to materials science. The sulfonyl fluoride group’s ability to form stable covalent bonds with surfaces has been exploited in the development of self-assembled monolayers (SAMs). This ties into broader discussions about surface functionalization and nanotechnology, which are high-traffic topics in search engines. Users frequently inquire about "sulfonyl fluorides in material coatings" or "pyrazole-based polymers," underscoring the interdisciplinary appeal of this molecule.

Safety and handling of 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride are also common concerns among researchers. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are essential to maintain its reactivity. This aligns with searches for "stable sulfonyl fluoride storage" and "handling reactive intermediates," reflecting the practical challenges faced in laboratories.

Looking ahead, the versatility of 2-(trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride ensures its continued relevance in cutting-edge research. Whether in the context of proteomics, chemical biology, or advanced material engineering, this compound exemplifies the convergence of synthetic innovation and real-world applications. Its CAS No. 2228392-81-0 will likely remain a key identifier in scientific literature for years to come.